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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro activity of MM-441947,

the active metabolite of the guanylate cyclase-C (GC-C) agonist, linaclotide. This document

details the experimental data on its receptor binding and functional activity, outlines the

methodologies for key experiments, and visualizes the associated signaling pathway and

experimental workflows.

Core Findings: Receptor Binding and Functional
Activity
MM-441947 is a potent agonist of the GC-C receptor, exhibiting high-affinity binding to human

colon carcinoma T84 cells. This binding interaction initiates a signaling cascade that results in a

significant, concentration-dependent accumulation of intracellular cyclic guanosine-3',5'-

monophosphate (cGMP). The in vitro activity of MM-441947 is comparable to its parent

compound, linaclotide.
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Data Presentation: Quantitative Analysis of In Vitro
Activity
The following tables summarize the key quantitative data regarding the in vitro activity of MM-

441947.

Table 1: Relative Binding Affinities of Linaclotide and MM-441947

Compound Target
Cell
Line/Tissue

Assay Type
Relative
Affinity (Ki
or IC50)

Reference

MM-441947

Guanylate

Cyclase-C

(GC-C)

T84 human

colon

carcinoma

cells

Competitive

Radioligand

Binding ([¹²⁵I]-

pSTa)

Comparable

to Linaclotide

Busby et al.,

2013

Linaclotide

Guanylate

Cyclase-C

(GC-C)

T84 human

colon

carcinoma

cells

Competitive

Radioligand

Binding ([¹²⁵I]-

pSTa)

Not explicitly

stated in

snippets

Busby et al.,

2013

Note: While the primary literature indicates "very similar" or "comparable" binding affinities

between MM-441947 and linaclotide, specific quantitative values from "Table 4" of Busby et al.,

2013 were not directly available in the searched resources.

Table 2: Functional Activity - cGMP Accumulation
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Compound Cell Line Assay Type Endpoint EC50 Reference

MM-419447

T84 human

colon

carcinoma

cells

cGMP

Accumulation

Assay

Intracellular

cGMP levels

Not explicitly

stated in

snippets

General

knowledge

from sources

Linaclotide

T84 human

colon

carcinoma

cells

cGMP

Accumulation

Assay

Intracellular

cGMP levels
~772 nM

(Linaclotide

activates

guanylate

cyclase-

C/cGMP/prot

ein kinase-II-

dependent

trafficking of

CFTR in the

intestine -

NIH)

Experimental Protocols
Detailed methodologies for the key in vitro experiments are provided below.

Competitive Radioligand Binding Assay
This assay is employed to determine the binding affinity of MM-441947 to the GC-C receptor.

Objective: To quantify the affinity of MM-441947 for the GC-C receptor by measuring its ability

to compete with a radiolabeled ligand.

Materials:

Cell Line: T84 human colon carcinoma cells, which endogenously express the GC-C

receptor.

Radioligand: [¹²⁵I]-pSTa (porcine heat-stable enterotoxin), a known high-affinity agonist for

GC-C.
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Test Compound: MM-441947.

Competitor (for non-specific binding): A high concentration of unlabeled pSTa or linaclotide.

Assay Buffer: Appropriate physiological buffer (e.g., HEPES-based buffer).

Instrumentation: Gamma counter for detecting radioactivity.

Procedure:

Cell Culture and Membrane Preparation: T84 cells are cultured to confluency. Cell

membranes are then prepared by homogenization and centrifugation to isolate the fraction

containing the GC-C receptors.

Assay Setup: The assay is typically performed in a 96-well plate format. Each well contains a

fixed amount of T84 cell membranes, a fixed concentration of the radioligand ([¹²⁵I]-pSTa),

and varying concentrations of the test compound (MM-441947).

Incubation: The plates are incubated at a controlled temperature (e.g., 37°C) for a specific

duration to allow the binding reaction to reach equilibrium.

Separation of Bound and Free Radioligand: Following incubation, the bound radioligand is

separated from the free radioligand. This is commonly achieved by rapid vacuum filtration

through glass fiber filters, which trap the cell membranes with the bound radioligand.

Washing: The filters are washed with ice-cold assay buffer to remove any non-specifically

bound radioligand.

Quantification: The radioactivity retained on the filters is measured using a gamma counter.

Data Analysis: The amount of bound radioligand is plotted against the concentration of MM-

441947. The concentration of MM-441947 that inhibits 50% of the specific binding of the

radioligand (IC50) is determined. The Ki (inhibition constant) can then be calculated from the

IC50 value using the Cheng-Prusoff equation.

Intracellular cGMP Accumulation Assay
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This functional assay measures the ability of MM-441947 to stimulate the production of the

second messenger, cGMP.

Objective: To determine the potency (EC50) of MM-441947 in stimulating intracellular cGMP

accumulation in T84 cells.

Materials:

Cell Line: T84 human colon carcinoma cells.

Test Compound: MM-441947.

Stimulation Buffer: Appropriate cell culture medium or buffer.

Lysis Buffer: To lyse the cells and release intracellular cGMP.

cGMP Detection Kit: Commercially available enzyme-linked immunosorbent assay (ELISA)

or radioimmunoassay (RIA) kits for quantifying cGMP levels.

Instrumentation: Plate reader for ELISA or a gamma counter for RIA.

Procedure:

Cell Culture: T84 cells are seeded in multi-well plates and grown to a specific confluency.

Pre-incubation: The cells are often pre-incubated with a phosphodiesterase inhibitor (e.g.,

IBMX) to prevent the degradation of cGMP, thus amplifying the signal.

Stimulation: The cells are then treated with varying concentrations of MM-441947 for a

defined period at 37°C.

Cell Lysis: The stimulation is terminated by removing the medium and adding a lysis buffer to

release the intracellular cGMP.

Quantification of cGMP: The concentration of cGMP in the cell lysates is determined using a

cGMP detection kit according to the manufacturer's instructions.
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Data Analysis: The cGMP concentration is plotted against the concentration of MM-441947.

A dose-response curve is generated, and the EC50 value (the concentration of MM-441947

that produces 50% of the maximal response) is calculated.

Mandatory Visualizations
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Caption: Signaling pathway of MM-441947 in intestinal epithelial cells.

Experimental Workflow: Competitive Radioligand
Binding Assay
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Caption: Workflow for the competitive radioligand binding assay.

Experimental Workflow: cGMP Accumulation Assay
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Caption: Workflow for the intracellular cGMP accumulation assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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